2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-fluorophenyl)acetamide

Specification

• Molecular Formula: C15H11FN2O2S
• Molecular Weight: 302.3 g/mol
• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C15H11FN2O2S/c16-10-5-7-11(8-6-10)17-14(19)9-21-15-18-12-3-1-2-4-13(12)20-15/h1-8H,9H2,(H,17,19)
• Standard InChI Key: FEHURNWZSKTQDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=CC=C(C=C3)F

Introduction

2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-fluorophenyl)acetamide is a complex organic compound featuring a benzoxazole ring, a sulfur atom, and a fluorophenyl group attached to an acetamide moiety. Its molecular formula is not explicitly provided in the available literature, but it is known to have a molecular weight of approximately 422.5 g/mol. This compound is of interest in medicinal chemistry due to its potential biological activities, which are influenced by the presence of the benzoxazole unit and the fluorophenyl group.

Structural Characteristics

The compound's structure includes several key components:

• Benzoxazole Ring: This heterocyclic ring system is known for its diverse biological activities, making it a valuable component in pharmaceutical research.

• Sulfur Atom: The sulfanyl group connects the benzoxazole ring to the acetamide moiety, contributing to the compound's reactivity and potential interactions with biological targets.

• Fluorophenyl Group: The incorporation of a fluorine atom in the phenyl ring can enhance the compound's pharmacokinetic properties and interactions with biological targets.

Synthesis

The synthesis of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-fluorophenyl)acetamide typically involves multi-step organic reactions. Optimizing reaction conditions such as temperature, solvent choice, and catalyst use is crucial for improving yields during synthesis.

Potential Applications

Given its structural characteristics, this compound may serve as a lead for developing new pharmaceuticals targeting various diseases. It could also be explored for applications in agrochemicals due to its potential biological activity against pests or pathogens.

Interaction Studies

Understanding the interactions of 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-fluorophenyl)acetamide with biological targets is essential for predicting its pharmacological profile. Techniques such as surface plasmon resonance (SPR), isothermal titration calorimetry (ITC), or molecular docking studies can be employed to elucidate these interactions.

Comparison with Similar Compounds

Several compounds share structural similarities with 2-(1,3-benzoxazol-2-ylsulfanyl)-N-(4-fluorophenyl)acetamide. Notable examples include:

Compound Name	Molecular Formula	Unique Features
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(4-fluorophenyl)acetamide	Contains a thiazole ring instead of a benzoxazole ring
Benzoxazole derivatives	Varies	General class known for diverse biological activities
N-(4-fluorophenyl)acetamide	Simplified structure without benzoxazole or sulfanyl groups